Cas no 61993-92-8 (Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-)

• Product Name: Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-
• CAS No: 61993-92-8
• MF: C₁₆H₂₇N₅O
• MW: 305.418483018875
• CID: 461382
• PubChem ID: 127261181
• Update Time: 2025-04-19

Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-
• 2-[8-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]ethanol
• 61993-92-8
• 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)(octyl)amino)ethanol

• Inchi： 1S/C16H27N5O/c1-3-4-5-6-7-8-9-20(10-11-22)15-12-14(2)19-16-17-13-18-21(15)16/h12-13,22H,3-11H2,1-2H3
• InChI Key： WIJFPHJIVVTUBA-UHFFFAOYSA-N
• SMILES： OCCN(C1=CC(C)=NC2=NC=NN12)CCCCCCCC

Computed Properties

• Exact Mass: 305.22181
• Monoisotopic Mass: 305.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 75.34